Cas no 63050-11-3 (ethyl 2-(bromomethyl)pyridine-3-carboxylate)

• Product Name: ethyl 2-(bromomethyl)pyridine-3-carboxylate
• CAS No: 63050-11-3
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 1036309
• PubChem ID: 825758
• Update Time: 2025-05-20

ethyl 2-(bromomethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)nicotinate
• ethyl 2-(bromomethyl)pyridine-3-carboxylate
• 2-bromomethyl-3-ethoxycarbonylpyridine
• 2-bromomethyl-nicotinic acid ethyl ester
• AC1LGRI3
• AK128702
• ethyl 2-bromomethylnicotinate
• ethyl 2-bromomethylpyridine-3-carboxylate
• KB-252247
• SureCN1542171
• Ethyl2-(bromomethyl)nicotinate
• DB-031962
• DTXSID90356528
• EN300-1440241
• DA-34429
• OAHGTHONFSMECO-UHFFFAOYSA-N
• G28144
• SCHEMBL1542171
• 63050-11-3
• ALBB-037178

• Inchi： 1S/C9H10BrNO2/c1-2-13-9(12)7-4-3-5-11-8(7)6-10/h3-5H,2,6H2,1H3
• InChI Key： OAHGTHONFSMECO-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=CC=CN=1

Computed Properties

• Exact Mass: 242.9895
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 2-(bromomethyl)pyridine-3-carboxylate

Professional Introduction to Ethyl 2-(Bromomethyl)Pyridine-3-Carboxylate (CAS No. 63050-11-3)

Ethyl 2-(Bromomethyl)pyridine-3-carboxylate (CAS No. 63050-11-3) is a highly versatile and significant compound in the field of organic synthesis and pharmaceutical chemistry. Its unique structural features, characterized by the presence of both a bromomethyl group and a carboxylate moiety, make it an invaluable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its applications in drug development, particularly in the construction of complex molecular architectures.

The Ethyl 2-(Bromomethyl)Pyridine-3-Carboxylate molecule is a derivative of pyridine, which is one of the most important heterocyclic aromatic compounds in medicinal chemistry. The pyridine ring itself is a privileged scaffold in drug design, featuring a nitrogen atom that can participate in hydrogen bonding and form multiple interactions with biological targets. The introduction of the bromomethyl group at the 2-position and the carboxylate group at the 3-position further enhances its synthetic utility, providing multiple handles for further functionalization.

In recent years, there has been a surge in research focused on developing novel methods for constructing nitrogen-containing heterocycles, particularly those with potential pharmaceutical applications. The Ethyl 2-(Bromomethyl)Pyridine-3-Carboxylate compound has emerged as a key building block in these efforts. For instance, studies have demonstrated its effectiveness in the synthesis of pyridine-based inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The ability to selectively modify both the bromomethyl and carboxylate groups allows for the creation of diverse analogues with tailored biological activities.

The carboxylate moiety in Ethyl 2-(Bromomethyl)Pyridine-3-Carboxylate serves as a crucial site for further derivatization through esterification, amidation, or coupling reactions. This versatility has been leveraged in the development of prodrugs and drug conjugates, where the carboxylate group can be used to link the active pharmaceutical ingredient to a carrier molecule or to enhance solubility and bioavailability. Additionally, the bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols.

One of the most compelling applications of Ethyl 2-(Bromomethyl)Pyridine-3-Carboxylate is in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases like cancer and inflammation. However, due to their flat and hydrophobic nature, PPIs have been challenging to target with traditional small molecule drugs. The pyridine scaffold combined with the reactive bromomethyl and carboxylate groups offers an ideal platform for designing molecules that can disrupt these interactions. Recent studies have shown that derivatives of this compound can effectively bind to specific PPIs, leading to significant therapeutic outcomes.

The synthetic methodologies involving Ethyl 2-(Bromomethyl)Pyridine-3-Carboxylate have also seen considerable advancements. Modern techniques such as transition metal-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled efficient functionalization of both the pyridine ring and the substituents attached to it. These methods have not only improved yields but also allowed for greater control over regioselectivity and stereoselectivity during synthesis. As a result, researchers can now access complex pyridine derivatives with high precision and efficiency.

The role of computational chemistry and machine learning in optimizing synthetic routes for compounds like Ethyl 2-(Bromomethyl)Pyridine-3-Carboxylate cannot be overstated. Advanced computational tools have been instrumental in predicting reaction outcomes, identifying optimal reaction conditions, and designing novel synthetic strategies. These approaches have significantly reduced experimental trial-and-error processes, leading to faster discovery pipelines for new drug candidates. By integrating experimental data with computational models, scientists can now design more efficient synthetic pathways that minimize waste and maximize productivity.

In conclusion, Ethyl 2-(Bromomethyl)Pyridine-3-Carboxylate (CAS No. 63050-11-3) is a multifaceted compound with broad applications in pharmaceutical chemistry and organic synthesis. Its unique structural features make it an indispensable tool for constructing complex bioactive molecules targeting various diseases. The ongoing advancements in synthetic methodologies and computational chemistry continue to enhance its utility, making it an essential component in modern drug discovery efforts.